Cas no 1948-05-6 (Benzenamine, 3-[(trifluoromethyl)sulfinyl]-)
![Benzenamine, 3-[(trifluoromethyl)sulfinyl]- structure](https://ossimg.kuujia.com/scimg/2000/1948-05-6x500.png)
1948-05-6 structure
Product Name:Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
CAS No:1948-05-6
MF:C7H6F3NOS
MW:209.188850879669
MDL:MFCD04973010
CID:1387537
PubChem ID:23462060
Update Time:2025-04-20
Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
- MFCD04973010
- SCHEMBL4282024
- 3-(TRIFLUOROMETHYLSULFINYL)ANILINE
- 1948-05-6
- 3-(Trifluoromethylsulfinyl)aniline; 98%
- 3-[(trifluoromethyl)sulfinyl]aniline
- AKOS017552976
-
- MDL： MFCD04973010
- Inchi： 1S/C7H6F3NOS/c8-7(9,10)13(12)6-3-1-2-5(11)4-6/h1-4H,11H2
- InChI Key： ILRLDSCDCNVJRW-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(C1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 209.01228
- Monoisotopic Mass: 209.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.3A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 43.09
Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB148370-250 mg |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 250mg |
€249.00 | 2023-05-09 | |
| abcr | AB148370-1 g |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 1g |
€598.00 | 2023-05-09 | |
| abcr | AB148370-250mg |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 250mg |
€249.00 | 2024-06-10 | |
| abcr | AB148370-1g |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 1g |
€598.00 | 2024-06-10 |
Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
1948-05-6 (Benzenamine, 3-[(trifluoromethyl)sulfinyl]-) Related Products
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